Acevaltrate
Acevaltrate
Acevaltrate is a natural product found in Valeriana pseudofficinalis, Valeriana officinalis, and Centranthus ruber with data available.
Brand Name:
Vulcanchem
CAS No.:
25161-41-5
VCID:
VC21192661
InChI:
InChI=1S/C24H32O10/c1-13(2)7-19(27)33-22-21-17(16(11-30-22)10-29-14(3)25)8-18(24(21)12-31-24)32-20(28)9-23(5,6)34-15(4)26/h8,11,13,18,21-22H,7,9-10,12H2,1-6H3
SMILES:
CC(C)CC(=O)OC1C2C(=CC(C23CO3)OC(=O)CC(C)(C)OC(=O)C)C(=CO1)COC(=O)C
Molecular Formula:
C24H32O10
Molecular Weight:
480.5 g/mol
Acevaltrate
CAS No.: 25161-41-5
Cat. No.: VC21192661
Molecular Formula: C24H32O10
Molecular Weight: 480.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Acevaltrate is a natural product found in Valeriana pseudofficinalis, Valeriana officinalis, and Centranthus ruber with data available. |
|---|---|
| CAS No. | 25161-41-5 |
| Molecular Formula | C24H32O10 |
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | [4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[6,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-acetyloxy-3-methylbutanoate |
| Standard InChI | InChI=1S/C24H32O10/c1-13(2)7-19(27)33-22-21-17(16(11-30-22)10-29-14(3)25)8-18(24(21)12-31-24)32-20(28)9-23(5,6)34-15(4)26/h8,11,13,18,21-22H,7,9-10,12H2,1-6H3 |
| Standard InChI Key | FWKBQAVMKVZEOT-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)CC(=O)O[C@H]1[C@H]2C(=C[C@@H]([C@]23CO3)OC(=O)CC(C)(C)OC(=O)C)C(=CO1)COC(=O)C |
| SMILES | CC(C)CC(=O)OC1C2C(=CC(C23CO3)OC(=O)CC(C)(C)OC(=O)C)C(=CO1)COC(=O)C |
| Canonical SMILES | CC(C)CC(=O)OC1C2C(=CC(C23CO3)OC(=O)CC(C)(C)OC(=O)C)C(=CO1)COC(=O)C |
| Appearance | Powder |
| Melting Point | 83 - 84 °C |
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